Cas no 2171719-92-7 (2-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidoacetic acid)

2-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidoacetic acid structure
2171719-92-7 structure
Product Name:2-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidoacetic acid
CAS No:2171719-92-7
MF:C27H32N2O6
MW:480.552787780762
CID:6125984
PubChem ID:165816376
Update Time:2025-07-23

2-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidoacetic acid
    • EN300-1483641
    • 2-[N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanamido]acetic acid
    • 2171719-92-7
    • Inchi: 1S/C27H32N2O6/c1-34-14-6-11-24(26(32)29(16-25(30)31)15-18-12-13-18)28-27(33)35-17-23-21-9-4-2-7-19(21)20-8-3-5-10-22(20)23/h2-5,7-10,18,23-24H,6,11-17H2,1H3,(H,28,33)(H,30,31)
    • InChI Key: NDEUDISALVMATD-UHFFFAOYSA-N
    • SMILES: O=C(C(CCCOC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)CC1CC1

Computed Properties

  • Exact Mass: 480.22603674g/mol
  • Monoisotopic Mass: 480.22603674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 13
  • Complexity: 719
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 105Ų

2-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidoacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1483641-1.0g
2-[N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanamido]acetic acid
2171719-92-7
1g
$0.0 2023-06-06
Enamine
EN300-1483641-50mg
2-[N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanamido]acetic acid
2171719-92-7
50mg
$2829.0 2023-09-28
Enamine
EN300-1483641-100mg
2-[N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanamido]acetic acid
2171719-92-7
100mg
$2963.0 2023-09-28
Enamine
EN300-1483641-250mg
2-[N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanamido]acetic acid
2171719-92-7
250mg
$3099.0 2023-09-28
Enamine
EN300-1483641-500mg
2-[N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanamido]acetic acid
2171719-92-7
500mg
$3233.0 2023-09-28
Enamine
EN300-1483641-1000mg
2-[N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanamido]acetic acid
2171719-92-7
1000mg
$3368.0 2023-09-28
Enamine
EN300-1483641-2500mg
2-[N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanamido]acetic acid
2171719-92-7
2500mg
$6602.0 2023-09-28
Enamine
EN300-1483641-5000mg
2-[N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanamido]acetic acid
2171719-92-7
5000mg
$9769.0 2023-09-28
Enamine
EN300-1483641-10000mg
2-[N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanamido]acetic acid
2171719-92-7
10000mg
$14487.0 2023-09-28

Additional information on 2-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidoacetic acid

Research Brief on 2-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidoacetic acid (CAS: 2171719-92-7)

In recent years, the compound 2-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidoacetic acid (CAS: 2171719-92-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a cyclopropylmethyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in peptide synthesis and drug development. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), enabling the efficient production of peptides with high purity and yield.

Recent studies have focused on the application of this compound as a key intermediate in the synthesis of bioactive peptides and peptidomimetics. Its unique structural features, including the cyclopropylmethyl moiety, contribute to enhanced stability and bioavailability of the resulting peptides. Researchers have also explored its role in the development of novel therapeutic agents targeting protein-protein interactions (PPIs), which are often challenging to modulate with small molecules. The compound's ability to serve as a versatile building block in peptide chemistry underscores its importance in modern drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidoacetic acid in the synthesis of cyclic peptides with improved membrane permeability. The researchers employed a combination of SPPS and solution-phase techniques to construct cyclic peptides incorporating this intermediate. The results demonstrated that the cyclopropylmethyl group significantly enhanced the peptides' metabolic stability and cellular uptake, making them viable candidates for targeting intracellular PPIs. This finding opens new avenues for the development of peptide-based therapeutics with enhanced pharmacokinetic properties.

Another notable application of this compound lies in the field of proteolysis-targeting chimeras (PROTACs). A recent preprint article highlighted its use as a linker molecule in the design of PROTACs, which are bifunctional molecules capable of inducing targeted protein degradation. The study reported that the incorporation of 2-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidoacetic acid into PROTAC structures improved their solubility and stability, addressing some of the key challenges in PROTAC development. These advancements underscore the compound's versatility in cutting-edge therapeutic modalities.

In conclusion, 2-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidoacetic acid (CAS: 2171719-92-7) represents a valuable tool in peptide chemistry and drug discovery. Its applications span from traditional peptide synthesis to innovative therapeutic strategies like PROTACs, highlighting its broad utility. Future research is expected to further explore its potential in addressing unmet medical needs, particularly in the realm of targeted protein degradation and peptide-based therapeutics. As the field advances, this compound is likely to remain a focal point of interdisciplinary research efforts.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.